Cas no 81949-54-4 (2-ethyl-6-(trifluoromethyl)aniline)

• Product Name: 2-ethyl-6-(trifluoromethyl)aniline
• CAS No: 81949-54-4
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 702497
• PubChem ID: 20062029
• Update Time: 2025-06-25

2-ethyl-6-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-ethyl-6-(trifluoromethyl)-
• 2-ethyl-6-(trifluoromethyl)aniline
• 81949-54-4
• MNDRKXSUXLBFLL-UHFFFAOYSA-N
• DTXSID80602021
• SCHEMBL9861905
• EN300-1642545

• Inchi： 1S/C9H10F3N/c1-2-6-4-3-5-7(8(6)13)9(10,11)12/h3-5H,2,13H2,1H3
• InChI Key： MNDRKXSUXLBFLL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC)=C1N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-ethyl-6-(trifluoromethyl)aniline

Introduction to 2-ethyl-6-(trifluoromethyl)aniline (CAS No. 81949-54-4)

2-ethyl-6-(trifluoromethyl)aniline, identified by its Chemical Abstracts Service (CAS) number 81949-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the aniline class, characterized by a benzene ring substituted with an amino group and additional functional groups that enhance its chemical reactivity and utility. The presence of both an ethyl group at the 2-position and a trifluoromethyl group at the 6-position imparts unique properties that make it a valuable intermediate in synthetic chemistry.

The trifluoromethyl moiety is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In drug design, trifluoromethyl groups are often incorporated to improve the pharmacokinetic profile of molecules, extending their half-life and enhancing their efficacy. The ethyl substituent, on the other hand, contributes to the compound's solubility and can influence its electronic properties, making it a versatile building block for further derivatization.

Recent advancements in the synthesis of 2-ethyl-6-(trifluoromethyl)aniline have focused on optimizing yield and purity through greener methodologies. Researchers have explored catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on sustainable chemistry. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently. These innovations not only enhance the scalability of production but also reduce environmental impact, reflecting broader trends in industrial chemistry.

In the pharmaceutical domain, 2-ethyl-6-(trifluoromethyl)aniline has been investigated as a precursor for various bioactive molecules. Its structural features make it a promising candidate for developing novel therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The trifluoromethyl group's electron-withdrawing nature can enhance interactions with biological targets, while the ethyl substituent can fine-tune pharmacological properties. Preliminary studies have shown its potential in generating compounds with anti-inflammatory and antimicrobial activities.

The agrochemical industry has also recognized the significance of 2-ethyl-6-(trifluoromethyl)aniline due to its role in synthesizing advanced pesticides and herbicides. Functionalized derivatives of this compound exhibit improved resistance to degradation and enhanced efficacy against pests. By leveraging computational modeling and high-throughput screening, scientists are identifying new applications for this intermediate, contributing to more sustainable agricultural practices.

From a synthetic chemistry perspective, 2-ethyl-6-(trifluoromethyl)aniline serves as a critical intermediate in multi-step reactions. Its versatility allows chemists to explore diverse reaction pathways, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. The integration of flow chemistry techniques has further streamlined its synthesis, enabling continuous production processes that are more efficient and adaptable to industrial needs.

The compound's electronic properties make it particularly interesting for materials science applications as well. Researchers are exploring its potential in organic electronics, where tailored molecular structures can influence charge transport properties. The combination of electron-donating and withdrawing groups in 2-ethyl-6-(trifluoromethyl)aniline offers opportunities for designing novel semiconductors and conductive polymers.

Regulatory considerations play a crucial role in the development and commercialization of 2-ethyl-6-(trifluoromethyl)aniline. Compliance with international standards ensures safety and efficacy across various applications. Manufacturers must adhere to stringent guidelines regarding quality control and environmental impact assessments before scaling up production. Collaborative efforts between academia and industry are essential to address emerging challenges and capitalize on new opportunities in this field.

The future of 2-ethyl-6-(trifluoromethyl)aniline lies in continued innovation driven by interdisciplinary research. By combining expertise from organic chemistry, medicinal chemistry, materials science, and environmental science, scientists can unlock new possibilities for this versatile compound. As global demand for specialized chemicals grows, 2-ethyl-6-(trifluoromethyl)aniline will remain a cornerstone in advancing both pharmaceuticals and agrochemicals.